2-[(2R,3R,12bS)-3-ethenyl-1,2,3,4,6,7,12,12b-octahydroindolo[2,3-a]quinolizin-2-yl]ethanol

• Molecular Formula: C19H24N2O
• Molecular Weight: 296.4 g/mol
• IUPAC Name: 2-[(2R,3R,12bS)-3-ethenyl-1,2,3,4,6,7,12,12b-octahydroindolo[2,3-a]quinolizin-2-yl]ethanol
• InChI: InChI=1S/C19H24N2O/c1-2-13-12-21-9-7-16-15-5-3-4-6-17(15)20-19(16)18(21)11-14(13)8-10-22/h2-6,13-14,18,20,22H,1,7-12H2/t13-,14-,18-/m0/s1
• InChI Key: IILQILGCNGUUHT-DEYYWGMASA-N
• Isomeric SMILES: C=C[C@H]1CN2CCC3=C([C@@H]2C[C@@H]1CCO)NC4=CC=CC=C34
• Canonical SMILES: C=CC1CN2CCC3=C(C2CC1CCO)NC4=CC=CC=C34

Description

Corynantheol is a monoterpenoid indole alkaloid.

Scientific Research Applications

Synthetic Studies and Stereochemistry

• Synthetic Approaches : Research has focused on synthesizing various derivatives of the octahydroindolo[2,3-a]quinolizine system, including efforts to understand and control the stereochemistry of these compounds. For instance, the synthesis of trans-3-ethyl-1,2,3,4,6,7,12,12b-octahydroindolo[2,3-a]quinolizin-2-one and the stereochemical characterization of diastereoisomeric alcohols in this system have been explored (Giri et al., 1995). This research has implications for the development of novel compounds with potential pharmacological activities.
• Stereochemical Control : Another aspect of research has been the control of stereochemistry in the preparation of monosubstituted octahydroindolo[2,3-a]quinolizines. This includes the control of the C(12b)H-C(1)H and C(12b)H-C(3)H relationships in these compounds, which is crucial for their biological activity (Lounasmaa et al., 1989).

Alkaloid Synthesis and Medicinal Chemistry

• Alkaloid Synthesis : The octahydroindolo[2,3-a]quinolizine derivatives have been studied extensively in the context of alkaloid synthesis. These studies have involved understanding the stereochemical relationships and developing methods for synthesizing various derivatives, which are important for the development of new medicinal compounds (Lounasmaa & Jokela, 1978).
• Stereoselective Synthesis : Research has also focused on the stereoselective synthesis of these compounds. This involves controlling the stereochemistry during the synthetic process, which is vital for the resultant compound's biological activity and potential therapeutic uses (Lounasmaa & Jokela, 1989).